Cas no 389812-21-9 (3-Pyridinecarboxylic acid, 2-chloro-, 2-[[4-chloro-2-(trifluoromethyl)phenyl]amino]-2-oxoethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 2-chloro-, 2-[[4-chloro-2-(trifluoromethyl)phenyl]amino]-2-oxoethyl ester
• CAS No: 389812-21-9
• MF: C₁₅H₉Cl₂F₃N₂O₃
• MW: 393.144772291183
• CID: 6059653
• PubChem ID: 2417535
• Update Time: 2025-10-19

3-Pyridinecarboxylic acid, 2-chloro-, 2-[[4-chloro-2-(trifluoromethyl)phenyl]amino]-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-chloro-, 2-[[4-chloro-2-(trifluoromethyl)phenyl]amino]-2-oxoethyl ester
• Z19818752
• EN300-26599433
• AB00719721-01
• AKOS033713503
• 389812-21-9
• {[4-chloro-2-(trifluoromethyl)phenyl]carbamoyl}methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C15H9Cl2F3N2O3/c16-8-3-4-11(10(6-8)15(18,19)20)22-12(23)7-25-14(24)9-2-1-5-21-13(9)17/h1-6H,7H2,(H,22,23)
• InChI Key： QNJVPZDIOYURHD-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1C(OCC(NC1=CC=C(Cl)C=C1C(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 391.9942320g/mol
• Monoisotopic Mass: 391.9942320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.539±0.06 g/cm3(Predicted)
• Boiling Point: 530.2±50.0 °C(Predicted)
• pka: 10?+-.0.70(Predicted)

Additional information on 3-Pyridinecarboxylic acid, 2-chloro-, 2-[[4-chloro-2-(trifluoromethyl)phenyl]amino]-2-oxoethyl ester

Introduction to 3-Pyridinecarboxylic acid, 2-chloro-, 2-[[4-chloro-2-(trifluoromethyl)phenyl]amino]-2-oxoethyl ester (CAS No. 389812-21-9)

3-Pyridinecarboxylic acid, 2-chloro-, 2-[[4-chloro-2-(trifluoromethyl)phenyl]amino]-2-oxoethyl ester, identified by its CAS number 389812-21-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of 3-Pyridinecarboxylic acid, 2-chloro-, 2-[[4-chloro-2-(trifluoromethyl)phenyl]amino]-2-oxoethyl ester is characterized by a pyridine core substituted with a chloro group at the 2-position and an ester functionalities at the 3-position. The presence of a chloro group and an amino group linked to a phenyl ring with trifluoromethyl substitution enhances its potential as a bioactive molecule. This structural motif is commonly found in various pharmacophores that interact with biological targets, thereby modulating cellular processes.

In recent years, there has been a surge in the exploration of heterocyclic compounds due to their diverse biological activities and synthetic versatility. Pyridine derivatives, in particular, have been extensively studied for their roles as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The compound 3-Pyridinecarboxylic acid, 2-chloro-, 2-[[4-chloro-2-(trifluoromethyl)phenyl]amino]-2-oxoethyl ester represents an advanced scaffold that combines multiple pharmacological features, making it an attractive candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of chloro and trifluoromethyl groups at specific positions on the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for its biological efficacy. Additionally, the ester functionality provides a handle for further chemical modifications, allowing chemists to tailor the properties of the compound to meet specific pharmacological requirements.

One of the most compelling aspects of 3-Pyridinecarboxylic acid, 2-chloro-, 2-[[4-chloro-2-(trifluoromethyl)phenyl]amino]-2-oxoethyl ester is its potential as a lead compound for drug discovery. Its structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, the presence of a pyridine ring and an amino group positioned strategically could enable interactions with proteins such as kinases or G-protein coupled receptors (GPCRs), which are frequently targeted in therapeutic interventions.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding affinity. The incorporation of a trifluoromethyl group into the phenyl ring of this compound not only enhances its metabolic stability but also increases its binding affinity to biological targets. This feature is particularly valuable in drug development, where optimizing binding interactions can lead to improved therapeutic outcomes.

The pharmaceutical industry has increasingly recognized the value of computational methods in accelerating drug discovery processes. Virtual screening and molecular docking studies have been employed to evaluate the potential binding interactions of 3-Pyridinecarboxylic acid, 2-chloro-, 2-[[4-chloro-2-(trifluoromethyl)phenyl]amino]-2-oxoethyl ester with various biological targets. These computational approaches have provided valuable insights into its binding mode and potential pharmacological activity, guiding experimental efforts towards optimizing its properties.

In addition to its potential as an active pharmaceutical ingredient, this compound may also serve as a valuable intermediate in the synthesis of more complex molecules. Its versatile structure allows for further functionalization at multiple sites, enabling chemists to explore diverse chemical space and identify novel analogs with enhanced biological activity. This flexibility makes it an indispensable tool in synthetic organic chemistry and drug development pipelines.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. Pyridine derivatives continue to be among the most studied classes of molecules due to their broad spectrum of biological activities and synthetic accessibility. The compound 3-Pyridinecarboxylic acid, 2-chloro-, 2-[[4-chloro-2-(trifluoromethyl)phenyl]amino]-2-oxoethyl ester, with its unique structural features, exemplifies the potential that these molecules hold for addressing unmet medical needs.

Ongoing research efforts are focused on elucidating the mechanism of action of this compound and exploring its potential therapeutic applications. Preclinical studies are being conducted to assess its efficacy and safety profiles in various disease models. These studies will provide critical data to support further development efforts and pave the way for clinical trials if promising results are obtained.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has significantly enhanced our ability to identify and optimize bioactive molecules like 3-Pyridinecarboxylic acid, 2-chloro-, 2-[[4-chloro-2-(trifluoromethyl)phenyl]amino]-2-oxoethyl ester. These approaches enable researchers to rapidly evaluate large libraries of compounds and identify those with high binding affinity and favorable pharmacokinetic properties. By leveraging these technologies, scientists can accelerate the discovery process and bring new therapies to patients more efficiently.

In conclusion, 3-Pyridinecarboxylic acid, 2-chloro-, 2-[[4-chloro-2-(trifluoromethyl)phenyl]amino]-2-oxoethyl ester (CAS No. 389812-21-9) represents a promising candidate for drug discovery due to its unique structural features and potential biological activities. Its synthesis involves sophisticated organic chemistry techniques that highlight its complexity as a bioactive molecule. Further research is warranted to fully explore its therapeutic potential and develop novel treatments for various diseases.